2-(3-methyl-4-phenyl-1H-pyrazol-1-yl)acetic acid
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc .Molecular Structure Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties . Imidazole has become an important synthon in the development of new drugs .Physical and Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Germination Inhibition
(5-Butyl-3-oxo-2,3-dihydrofuran-2-yl)-acetic acid, a compound related to 2-(3-methyl-4-phenyl-1H-pyrazol-1-yl)acetic acid, was identified as a germination inhibitory constituent in Erigeron annuus. This discovery emphasizes the potential of similar compounds in controlling plant germination and growth (Oh et al., 2002).
Antimicrobial Properties
A variety of pyrazole derivatives, including those similar to this compound, have shown significant antimicrobial activity against a range of bacteria and fungi. This highlights their potential in developing new antimicrobial agents (Sharshira & Hamada, 2012).
Corrosion Inhibition
Pyrazoline derivatives, related to this compound, have been demonstrated to be effective corrosion inhibitors for mild steel in acidic environments. This finding is crucial for industries dealing with corrosion issues in metal infrastructure (Lgaz et al., 2020).
Chemotherapeutic Potential
Bis(pyrazol-1-yl)acetic acid derivatives, closely related to this compound, have been used to create novel silver(I) complexes with significant in vitro antitumor activity. These complexes have shown effectiveness against small-cell lung carcinoma, suggesting potential applications in chemotherapy (Pellei et al., 2023).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like receptor tyrosine kinases . These enzymes play a crucial role in various cellular processes, including cell growth and differentiation .
Mode of Action
It’s likely that the compound interacts with its targets, possibly through hydrogen bonding or other intermolecular forces . This interaction could lead to changes in the target’s activity, thereby affecting the cellular processes it’s involved in.
Biochemical Pathways
Similar compounds have been known to affect various pathways, such as the suzuki–miyaura cross-coupling pathway , which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction.
Result of Action
Similar compounds have shown cytotoxic activity, with ic50 values ranging from 0426 to 4943 μM . This suggests that these compounds could potentially inhibit cell proliferation.
Safety and Hazards
There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
Future Directions
Nowadays, Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems . In past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs . There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases . So, there is a great importance of heterocyclic ring containing drugs . In heterocyclic chemistry, imidazole containing moiety occupied a unique position .
Properties
IUPAC Name |
2-(3-methyl-4-phenylpyrazol-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-9-11(10-5-3-2-4-6-10)7-14(13-9)8-12(15)16/h2-7H,8H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWRMEDYGDFDNTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1C2=CC=CC=C2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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